3-benzylpteridine-2,4(1H,3H)-dione

• Molecular Formula: C13H10N4O2
• Molecular Weight: 254.24 g/mol
• IUPAC Name: 3-benzyl-1H-pteridine-2,4-dione
• InChI: InChI=1S/C13H10N4O2/c18-12-10-11(15-7-6-14-10)16-13(19)17(12)8-9-4-2-1-3-5-9/h1-7H,8H2,(H,15,16,19)
• InChI Key: CPTGJSQFVGEBTE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C(=O)C3=NC=CN=C3NC2=O

Description

3-Benzylpteridine-2,4(1H,3H)-dione is a heterocyclic compound belonging to the pteridine family Pteridines are known for their diverse biological activities and are found in various natural products, including folic acid and biopterin

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-benzylpteridine-2,4(1H,3H)-dione typically involves the condensation of appropriate benzylamine derivatives with pteridine precursors under controlled conditions. One common method includes:

Starting Materials: Benzylamine and pteridine-2,4-dione.

Reaction Conditions: The reaction is usually carried out in a solvent such as ethanol or methanol, with a catalyst like acetic acid.

Procedure: The mixture is heated under reflux for several hours, followed by cooling and crystallization to obtain the desired product.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance yield and purity. Optimization of reaction parameters, such as temperature, pressure, and solvent choice, is crucial for efficient production.

Chemical Reactions Analysis

Types of Reactions

3-Benzylpteridine-2,4(1H,3H)-dione undergoes various chemical reactions, including:

Oxidation: Can be oxidized to form corresponding pteridine derivatives.

Reduction: Reduction reactions can lead to the formation of dihydropteridine derivatives.

Substitution: The benzyl group can be substituted with other functional groups under specific conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are often used.

Substitution: Reagents such as halogens or alkylating agents can facilitate substitution reactions.

Major Products

The major products formed from these reactions include various substituted pteridines, dihydropteridines, and other functionalized derivatives, depending on the reaction conditions and reagents used.

Scientific Research Applications

3-Benzylpteridine-2,4(1H,3H)-dione has a wide range of scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential role in enzyme inhibition and interaction with biological macromolecules.

Medicine: Investigated for its potential therapeutic properties, including anti-cancer and anti-inflammatory activities.

Industry: Utilized in the development of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 3-benzylpteridine-2,4(1H,3H)-dione involves its interaction with specific molecular targets, such as enzymes and receptors. The benzyl group enhances its binding affinity and specificity. The compound may inhibit enzyme activity by binding to the active site or allosteric sites, thereby modulating biochemical pathways.

Comparison with Similar Compounds

Similar Compounds

Pteridine-2,4(1H,3H)-dione: The parent compound without the benzyl group.

Biopterin: A naturally occurring pteridine derivative involved in various biological processes.

Folic Acid: A well-known pteridine derivative essential for DNA synthesis and repair.

Uniqueness

3-Benzylpteridine-2,4(1H,3H)-dione is unique due to the presence of the benzyl group, which enhances its chemical reactivity and potential applications. This modification allows for more diverse chemical reactions and interactions with biological targets, making it a valuable compound in research and industry.